Cas no 2361822-52-6 (1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• CAS No: 2361822-52-6
• MF: C₂₇H₃₃N₃O₂
• MW: 431.569826841354
• CID: 5682536
• PubChem ID: 145904053
• Update Time: 2025-11-01

1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[4-(2,6-dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• Z3672056269
• EN300-26594067
• 2361822-52-6
• 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C27H33N3O2/c1-4-24(31)28-15-13-27(14-16-28,23-11-6-5-7-12-23)26(32)30-19-17-29(18-20-30)25-21(2)9-8-10-22(25)3/h4-12H,1,13-20H2,2-3H3
• InChI Key： NOZDZPOGNGTYEU-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCN(C2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 431.25727730g/mol
• Monoisotopic Mass: 431.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Introduction to Compound with CAS No. 2361822-52-6 and Product Name: 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

The compound with the CAS number 2361822-52-6 and the product name 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural complexity of this compound arises from its piperazine and piperidine moieties, which are well-documented for their role in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. The compound in question exhibits structural similarities to known pharmacophores that interact with serotonin and dopamine receptors, which are pivotal in the regulation of mood, cognition, and motor control. The presence of (2,6-Dimethylphenyl) and phenyl groups in its structure suggests potential interactions with aromatic hydrocarbon receptors, which are implicated in various neurological disorders.

One of the most intriguing aspects of this compound is its dual functionality derived from the piperazine-1-carbonyl and piperidin-1-yl groups. These moieties not only contribute to the molecule's solubility and bioavailability but also enhance its binding affinity to specific CNS targets. The prop-2-en-1-one moiety further adds to the compound's complexity, providing a site for further chemical modifications that could tailor its pharmacological properties.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound with CAS No. 2361822-52-6 exemplifies this principle by incorporating multiple pharmacologically relevant moieties into a single molecular framework. This approach has led to the identification of several lead compounds with promising preclinical profiles. The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations, which are well-established in modern synthetic chemistry.

The pharmacological profile of this compound has been preliminarily evaluated through in vitro binding assays and animal models. Initial results suggest that it exhibits moderate affinity for serotonin 5-HT1A and dopamine D2 receptors, making it a potential candidate for treating conditions such as depression, anxiety, and Parkinson's disease. However, further studies are needed to fully elucidate its mechanism of action and to assess its safety profile.

Advances in computational chemistry have significantly accelerated the process of drug discovery by enabling virtual screening and molecular docking studies. These computational methods have been instrumental in predicting the binding interactions of this compound with biological targets. By leveraging high-throughput virtual screening techniques, researchers have been able to identify novel analogs with enhanced potency and selectivity.

The synthesis of complex molecules like 1-[4-[4-(2,6-Dimethylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one is often challenging due to the need for precise regioselectivity and stereocontrol. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct such intricate structures with high efficiency. These advancements have not only improved the yield but also reduced the environmental impact of synthetic processes.

In conclusion, the compound with CAS No. 2361822-52-6 represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and dual functionality make it a promising candidate for further development as a therapeutic agent. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this molecule holds great potential for addressing unmet medical needs.